Cas no 122077-86-5 (1,4-Ethanoquinoxaline,2,3-dihydro-6-methoxy- (9CI))

• Product Name: 1,4-Ethanoquinoxaline,2,3-dihydro-6-methoxy- (9CI)
• CAS No: 122077-86-5
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 133471
• PubChem ID: 14293392
• Update Time: 2025-04-19

1,4-Ethanoquinoxaline,2,3-dihydro-6-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Ethanoquinoxaline,2,3-dihydro-6-methoxy- (9CI)
• 4-METHOXY-1,8-DIAZATRICYCLO[6.2.2.02,7]DODECA-2,4,6-TRIENE
• 4'-methoxybenzo<1',2'-b>-1,4-diazabicyclo<2.2.2>octene
• 4-methoxy-1,8-diazatricyclo[6.2.2.02,7]dodeca-2(7),3,5-triene
• 4-methoxy-1,8-diazatricyclo[6.2.2.0,dodeca-2,4,6-triene
• 6-Methoxy-2,3-dihydro-1,4-ethanoquinoxaline
• 1,4-Ethanoquinoxaline,2,3-dihydro-6-methoxy-(9CI)
• 122077-86-5
• DTXSID80558559
• 4-methoxy-1,8-diazatricyclo[6.2.2.0(2),]dodeca-2,4,6-triene

• Inchi： 1S/C11H14N2O/c1-14-9-2-3-10-11(8-9)13-6-4-12(10)5-7-13/h2-3,8H,4-7H2,1H3
• InChI Key： JXGWTEQLCZEZRC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)N1CCN2CC1

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• PSA: 15.71